N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide

• Molecular Formula: C18H16BrN3O2S
• Molecular Weight: 418.3 g/mol
• IUPAC Name: N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-sulfanylidene-1,3,4-oxadiazol-3-yl)acetamide
• InChI: InChI=1S/C18H16BrN3O2S/c1-11-8-14(19)9-12(2)16(11)20-15(23)10-22-18(25)24-17(21-22)13-6-4-3-5-7-13/h3-9H,10H2,1-2H3,(H,20,23)
• InChI Key: ZRNXAMJFQRTITN-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1NC(=O)CN2C(=S)OC(=N2)C3=CC=CC=C3)C)Br

Description

N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide, also known as BDTO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicine, agriculture, and materials science. BDTO is a heterocyclic compound that contains both oxadiazole and thioxo groups, making it a unique and versatile molecule.

Mechanism of Action

The mechanism of action of N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide is not fully understood, but it is believed to involve the inhibition of key enzymes and proteins in target cells. In antimicrobial and antifungal applications, N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide has been shown to inhibit the growth of bacteria and fungi by interfering with their cell wall synthesis and membrane function. In anticancer applications, N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide has been shown to induce apoptosis (programmed cell death) in cancer cells by disrupting their DNA synthesis and repair mechanisms.
Biochemical and Physiological Effects:
N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide has been shown to have both biochemical and physiological effects in various organisms. In vitro studies have shown that N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide can inhibit the growth of bacteria and fungi, as well as induce apoptosis in cancer cells. In vivo studies have shown that N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide can have both positive and negative effects on physiological processes, depending on the dosage and duration of exposure. For example, N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide has been shown to have a positive effect on plant growth and development at low concentrations, but can inhibit growth and cause toxicity at higher concentrations.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide in lab experiments is its versatility and potential for use in multiple scientific fields. N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide is a relatively simple and inexpensive compound to synthesize, which makes it an attractive option for researchers looking to explore its potential applications. However, one limitation of N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide is its potential toxicity and side effects, which can make it difficult to work with in certain settings. Additionally, the mechanism of action of N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide is not fully understood, which can make it challenging to interpret experimental results.

Future Directions

There are many potential future directions for research on N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide, including the development of new applications in medicine, materials science, and agriculture. In medicine, N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide could be further explored as a potential treatment for bacterial and fungal infections, as well as cancer. In materials science, N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide could be used as a building block for the synthesis of new materials with improved optoelectronic and photovoltaic properties. In agriculture, N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide could be studied further as a potential plant growth regulator and herbicide, with the goal of improving crop yields and reducing the use of harmful chemicals. Overall, the versatility and potential of N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide make it an exciting area of research for scientists in many different fields.

Synthesis Methods

The synthesis of N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide involves a multistep process that begins with the reaction of 4-bromo-2,6-dimethylphenylamine with ethyl chloroacetate to form N-(4-bromo-2,6-dimethylphenyl)glycine ethyl ester. This intermediate is then reacted with thiosemicarbazide and phosphorous oxychloride to form N-(4-bromo-2,6-dimethylphenyl)-2-(1,3,4-oxadiazol-2-ylthio)acetamide. Finally, the addition of phenyl isothiocyanate yields the desired product, N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide.

Scientific Research Applications

N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide has been studied for its potential applications in various scientific fields, including medicinal chemistry, materials science, and agriculture. In medicinal chemistry, N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide has been shown to exhibit antimicrobial, antifungal, and anticancer activities. In materials science, N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide has been used as a building block for the synthesis of novel materials with potential applications in optoelectronics and photovoltaics. In agriculture, N-(4-bromo-2,6-dimethylphenyl)-2-(5-phenyl-2-thioxo-1,3,4-oxadiazol-3(2H)-yl)acetamide has been studied for its potential as a plant growth regulator and herbicide.